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Compound of Interest

Compound Name: Joncryl 586

Cat. No.: B1592602

For Immediate Release

This technical guide provides an in-depth analysis of Joncryl 586, a solid flake styrene-acrylic
resin developed for use in a variety of applications, most notably in water-based inks and
overprint varnishes.[1] This document is intended for researchers, scientists, and formulation
chemists who require detailed technical specifications and an understanding of the core
physicochemical properties of this polymer. Joncryl 586 is recognized for its ability to improve
alkali resistance while maintaining good transfer and resolubility in formulations.[2][3]

Core Physicochemical Properties

Joncryl 586 is a copolymer synthesized from styrene and acrylic acid monomers.[1] This
composition imparts a balance of properties where styrene provides hardness and mechanical
strength, and the acrylic acid component contributes to adhesion and functionality.[1] The key
guantitative properties of Joncryl 586 are summarized below.
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Property Value Unit
Weight-Average Molecular

) 4,300 - 4,600 g/mol
Weight (Mw)
Acid Value (on solids) 108 - 110 mg KOH/g
Glass Transition Temperature

60 - 66 °C

(Tg)
Density (@ 25 °C) 1.10-1.13 g/cm3
Form Clear Solid Resin / Flakes

Note: The values presented are typical physical characteristics and should not be considered
specifications. Data sourced from multiple technical data sheets.[1][4][5]

Experimental Protocols

While the specific, proprietary analytical methods used by the manufacturer are not publicly
available, the determination of molecular weight and acid value for acrylic resins is typically
performed using standardized laboratory procedures.

Determination of Molecular Weight

The weight-average molecular weight (Mw) of polymers like Joncryl 586 is commonly
determined using Gel Permeation Chromatography (GPC), also known as Size Exclusion
Chromatography (SEC).[6]

Methodology:

o Sample Preparation: A known concentration of the Joncryl 586 resin is dissolved in a
suitable solvent, such as tetrahydrofuran (THF). The solution is filtered to remove any
particulates.

 Instrumentation: A GPC system equipped with a series of columns packed with porous gel
beads, a solvent pump, an injector, and a detector (typically a refractive index detector) is
used.[7]
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e Analysis: The prepared sample solution is injected into the GPC system. As the solution
flows through the columns, polymer molecules separate based on their hydrodynamic
volume (size in solution). Larger molecules elute faster as they cannot penetrate the pores of
the gel, while smaller molecules take a longer path and elute later.[7]

o Calibration & Calculation: The system is calibrated using polymer standards of known
molecular weights (e.g., polystyrene standards). A calibration curve of log(Molecular Weight)
vs. Elution Time is generated. The molecular weight distribution and the weight-average
molecular weight (Mw) of the Joncryl 586 sample are then calculated by comparing its
elution profile to the calibration curve.[7][8]

Determination of Acid Value

The acid value is a measure of the free carboxylic acid groups present in the resin.[9] It is
determined by a direct acid-base titration.

Methodology:

o Sample Preparation: A precise weight of the Joncryl 586 solid resin is dissolved in a suitable
solvent mixture, such as xylene and 2-propanol or toluene and ethanol.[10][11]

« Titration: The solution is titrated with a standardized solution of potassium hydroxide (KOH),
typically 0.1 mol/L in ethanol.[10]

o Endpoint Determination: The endpoint of the titration can be determined potentiometrically,
where the point of maximum inflection on the titration curve indicates the equivalence point.
[10] Alternatively, a colorimetric indicator like phenolphthalein may be used.

o Calculation: The acid value is calculated using the following formula: Acid Value (mg KOH/qg)
(V x N x56.1) / W Where:

[¢]

V = Volume of KOH solution used for titration (mL)
o N = Normality of the KOH solution (mol/L)

o 56.1 = Molar mass of KOH ( g/mol )

o

W = Weight of the Joncryl 586 sample (Q)
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This procedure is consistent with standard test methods such as ASTM D4662 for determining
the acid number of polyols.[11]

Visualization of Core Structure

The fundamental structure of Joncryl 586 is that of a copolymer, formed through the
polymerization of its constituent monomers. This relationship is visualized below.
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Caption: Logical workflow of Joncryl 586 synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Joncryl 586: A Technical Guide to a Versatile Styrene-
Acrylic Resin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592602#joncryl-586-molecular-weight-and-acid-
value]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1592602
https://www.specialchem.com/coatings/product/basf-joncryl-586
https://www.specialchem.com/coatings/supplier/basf/joncryl
https://standards.iteh.ai/catalog/standards/astm/34356039-67f5-45e7-80ce-b282c689d6d0/astm-d4094-07
https://dispersions-resins-products.basf.us/files/brochures/PP_Res-PerfAdd_BASF_Brochure_LRes.pdf
https://www.agilent.com/Library/applications/5990-6845EN.pdf
https://resolvemass.ca/methods-of-measuring-polymer-molecular-weight-by-gpc/
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic/55/55intro.html
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic/55/55intro.html
https://www.scribd.com/document/661142916/ASTM-D1639-90-Acid-Value
https://appsearch.kyoto-kem.com/pdfdl?mode=edit&id=846
https://www.metrohm.com/content/dam/metrohm/shared/documents/application-bulletins/AB-200_3.pdf
https://www.benchchem.com/product/b1592602#joncryl-586-molecular-weight-and-acid-value
https://www.benchchem.com/product/b1592602#joncryl-586-molecular-weight-and-acid-value
https://www.benchchem.com/product/b1592602#joncryl-586-molecular-weight-and-acid-value
https://www.benchchem.com/product/b1592602#joncryl-586-molecular-weight-and-acid-value
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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